3-Amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one

• Molecular Formula: C9H8ClNO2
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 3-amino-6-chloro-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C9H8ClNO2/c10-5-1-2-8-6(3-5)9(12)7(11)4-13-8/h1-3,7H,4,11H2
• InChI Key: BGSKSBPBHPVBOG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)C2=C(O1)C=CC(=C2)Cl)N

Description

3-Amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one is a chromone derivative characterized by a benzopyran-4-one core with a 3-amino and 6-chloro substitution (Figure 1). The 3,4-dihydro configuration introduces a single bond between carbons 3 and 4, reducing aromaticity and enhancing structural flexibility.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 6-chloro-2-hydroxyacetophenone with an amine source, such as ammonium acetate, in the presence of a catalyst. The reaction is usually carried out under reflux conditions to facilitate the cyclization process .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Green chemistry principles, such as the use of environmentally benign solvents and catalysts, are often employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions: 3-Amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can yield dihydro derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at the amino or chloro positions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed:

Oxidation: Quinone derivatives.

Reduction: Dihydro derivatives.

Substitution: Various substituted benzopyran derivatives.

Scientific Research Applications

3-Amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor.

Medicine: Investigated for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 3-Amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one involves its interaction with specific molecular targets. It can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound may also interact with cellular pathways involved in inflammation and cell proliferation, making it a potential candidate for anticancer and anti-inflammatory therapies .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substitution Patterns and Physicochemical Properties

The pharmacological and physicochemical properties of chromone derivatives are heavily influenced by substituent positions and types. Below is a comparative analysis:

Table 1: Key Structural Features of Selected Chromone Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Reference
3-Amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one	NH₂ (3), Cl (6)	C₉H₈ClNO₂	Synthetic intermediate; kinase modulation potential
6-Chloro-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-one	Cl (6), F (7)	C₉H₆ClFO₂	High lipophilicity; antimicrobial agent candidate
5,7-Dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one	OH (5,7), 4-hydroxyphenyl (2)	C₁₅H₁₂O₅	Antioxidant; natural flavonoid derivative
6-Chloro-2-hydroxy-3,4-dihydro-2H-1-benzopyran-4-one	Cl (6), OH (2)	C₉H₇ClO₃	Intermediate for glycoside synthesis
(4R)-6-Ethyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride	C₂H₅ (6), NH₂ (4)	C₁₁H₁₆ClNO	Chiral amine; potential CNS targeting

Key Observations :

• Electron-Withdrawing Groups (Cl, F) : Chlorine at position 6 (as in the target compound and ) increases lipophilicity and may enhance membrane permeability. Fluorine in further boosts metabolic stability.
• Amino Groups: The 3-amino group in the target compound introduces basicity, improving solubility in acidic environments. In contrast, the 4-amino derivative in has a chiral center, enabling stereoselective interactions.
• Hydroxyl Groups: Natural derivatives like 5,7-dihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one exhibit strong antioxidant activity due to phenolic hydroxyls, whereas synthetic amino/chloro analogs prioritize target-specific bioactivity.

Reactivity Trends :

• Amino groups at position 3 (target compound) enable further derivatization via acylation or alkylation.
• Chlorine at position 6 facilitates cross-coupling reactions (e.g., Suzuki-Miyaura) for aryl group introduction .

Biological Activity

3-Amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one is a heterocyclic compound with significant biological activity, particularly as a ligand for serotonin receptors. This article explores its biological properties, synthesis methods, structure-activity relationships, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound features a unique fused benzene and pyran ring structure with an amino group and a chlorine substituent. Its molecular formula is $C_9H_8ClNO_2$, and it has a molecular weight of 197.62 g/mol. The presence of both amino and chloro groups enhances its reactivity and biological activity.

Interaction with Serotonin Receptors

Research indicates that 3-amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one primarily interacts with serotonin receptors, specifically the 5-HT1A and 5-HT7 subtypes. This interaction suggests potential anxiolytic effects , as it may influence serotoninergic pathways that regulate mood and anxiety levels in biological systems.

A study demonstrated that modifications to the compound's structure could enhance its affinity for the 5-HT1A receptor, indicating a promising avenue for developing new anxiolytic agents .

Other Biological Activities

In addition to its serotonergic activity, this compound has shown potential in various other biological contexts:

• Anticancer Activity : Preliminary studies suggest that it may inhibit certain cancer cell lines by interfering with cellular signaling pathways involved in proliferation and apoptosis.
• Anti-inflammatory Effects : The compound has been evaluated for its anti-inflammatory properties, showing promise in reducing inflammation in various models .

Structure-Activity Relationship (SAR)

The biological activity of 3-amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one is influenced by its structural components. A series of derivatives were synthesized to explore how variations in the amino substituents and the length of alkyl side chains affect receptor affinity and selectivity. Notably, compounds with imido or sulfonamido functional groups exhibited higher selectivity for the 5-HT1A receptor .

Comparative Analysis of Similar Compounds

Compound Name	Structural Features	Unique Aspects
3-Amino-3,4-dihydro-2H-1-benzopyran-4-one	Lacks chlorine substituent	Exhibits different biological activities
6-Chloro-2H-chromen-4-one	Similar chromene structure	Potentially different pharmacological effects
3-Amino-2H-chromen-4-one	Contains an amino group	Varies in receptor affinity compared to target

This table illustrates how structural differences can lead to variations in biological activity among related compounds.

Synthesis Methods

The synthesis of 3-amino-6-chloro-3,4-dihydro-2H-1-benzopyran-4-one typically involves cyclization reactions using precursors such as 6-chloro-2-hydroxyacetophenone and amine sources like ammonium acetate. The reactions are performed under controlled conditions to optimize yield and purity.

Common Reagents and Conditions

• Oxidation : Potassium permanganate or hydrogen peroxide.
• Reduction : Sodium borohydride or lithium aluminum hydride.
• Substitution : Alkyl halides or acyl chlorides.

Case Studies

Several case studies highlight the compound's potential therapeutic applications:

• Anxiolytic Activity : In vivo studies demonstrated that certain derivatives showed significant anxiolytic effects in behavioral models, supporting their potential use as anxiolytics .
• Anticancer Research : Investigations into the compound's ability to inhibit tumor growth have shown promising results, warranting further exploration into its mechanisms of action against specific cancer types .